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Compound of Interest

Compound Name: 4-Pentynoic acid

Cat. No.: B122968 Get Quote

An In-depth Technical Guide to 4-Pentynoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-pentynoic acid, a versatile building block in organic synthesis. The information

is curated for professionals in research, scientific, and drug development fields, with a focus on

delivering precise data and established experimental protocols.

Core Physical and Chemical Properties
4-Pentynoic acid, also known as propargylacetic acid, is a carboxylic acid containing a

terminal alkyne functional group.[1][2][3] This unique structure imparts it with versatile reactivity,

making it a valuable intermediate in the synthesis of a wide range of organic molecules,

including pharmaceuticals and biologically active compounds.[4][5][6]

Physical Properties
4-Pentynoic acid is a white to beige crystalline powder or solid at room temperature.[1][5][7][8]

It is soluble in water and low polarity organic solvents such as ethanol, acetone, and methyl-

tert-butylether.[4][9][10] Key physical data are summarized in the table below.
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Property Value Source

Molecular Formula C₅H₆O₂ [2][5][9][11]

Molecular Weight 98.10 g/mol [2][5][9][11][12]

Melting Point 54-57 °C [2][4]

Boiling Point 110 °C at 30 mmHg [4][10]

Flash Point 75 °C (167 °F) [1][2][7]

Appearance
White to beige crystalline

powder/solid
[1][5][7][8]

Solubility

Soluble in water, ethanol,

acetone, and methyl-tert-

butylether.

[4][9]

Chemical and Spectroscopic Properties
The chemical behavior of 4-pentynoic acid is dictated by its two functional groups: the

carboxylic acid and the terminal alkyne. This allows it to participate in a variety of chemical

transformations. It is noted to be sensitive to light and air, and should be stored under an inert

atmosphere.[1][2]

Property Value Source

CAS Number 6089-09-4 [1][2][4][9][10]

pKa (Predicted) 4.30 ± 0.10 [8]

¹H NMR (CDCl₃, 400 MHz)

δ: 2.61-2.59 (m, 2H), 2.52-2.48

(m, 2H), 1.98-1.95 (m, 1H)

ppm

[4][13]

InChI
1S/C5H6O2/c1-2-3-4-

5(6)7/h1H,3-4H2,(H,6,7)
[11]

SMILES C#CCCC(=O)O [9][11][12]
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Reactivity and Applications
4-Pentynoic acid's terminal alkyne and carboxylic acid functionalities make it a versatile

reagent in organic synthesis. It is particularly noted for its use in:

Click Chemistry: The terminal alkyne allows it to readily participate in copper-catalyzed

azide-alkyne cycloaddition (CuAAC) reactions.[6]

Intramolecular Cyclizations: It can undergo copper-catalyzed intramolecular cyclization to

form enol lactones.[4]

Synthesis of Heterocycles: It serves as a precursor for various heterocyclic compounds.

Biologically Active Molecules: It is a building block for biologically active ynenol lactones

when reacted with 1-bromo-1-alkynes in the presence of a palladium catalyst.[4] It has also

been investigated as a hypoglycemic agent.[4]

Experimental Protocols
Synthesis of 4-Pentynoic Acid from 4-Pentyn-1-ol
A common and efficient method for the synthesis of 4-pentynoic acid is the oxidation of 4-

pentyn-1-ol using Jones reagent.[4][13]

Materials:

4-pentyn-1-ol

Acetone

Jones reagent (a solution of chromium trioxide in sulfuric acid)

Water

Diethyl ether (Et₂O)

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel

Hexane

Ether

Procedure:

Dissolve 4-pentyn-1-ol (1.0 eq) in acetone and cool the solution to 0 °C in an ice bath.[4][13]

Slowly add Jones reagent dropwise to the stirred solution. Continue the addition until the

orange color of the Jones reagent persists.[4][13]

Allow the reaction mixture to warm to room temperature and continue to stir for 1 hour. Add

more Jones reagent if the orange color fades.[4][13]

Quench the reaction by adding water.[4][13]

Extract the aqueous mixture several times with diethyl ether.[4][13]

Combine the organic extracts and wash with a saturated brine solution.[4][13]

Dry the organic layer over anhydrous sodium sulfate.[4][13]

Remove the solvent under reduced pressure to obtain the crude product.[4][13]

Purify the crude product by flash chromatography on silica gel using a hexane/ether (8:2)

eluent to yield 4-pentynoic acid as a colorless oil.[4][13] A typical yield for this procedure is

around 82%.[4][13]

Visualizations
Synthesis Workflow of 4-Pentynoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b122968#physical-and-chemical-properties-of-4-
pentynoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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